N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide

• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide
• InChI: InChI=1S/C21H24ClN3O3/c1-15-13-17(7-8-18(15)22)28-14-21(27)23-19-5-3-4-6-20(19)25-11-9-24(10-12-25)16(2)26/h3-8,13H,9-12,14H2,1-2H3,(H,23,27)
• InChI Key: UAWYPOMEUVASJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=CC=CC=C2N3CCN(CC3)C(=O)C)Cl
• Molecular Formula: C21H24ClN3O3
• Molecular Weight: 401.9 g/mol

Description

N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide, also known as ACPCA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. In agriculture, this compound has been studied for its ability to enhance plant growth and resistance to environmental stressors. In material science, this compound has been investigated for its potential use as a coating material for various applications.

Mechanism of Action

The mechanism of action of N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to bind to the mu-opioid receptor, which is involved in pain perception and regulation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in various studies. In animal models, this compound has been shown to reduce inflammation and pain, as well as improve cognitive function. This compound has also been shown to enhance plant growth and increase resistance to environmental stressors, such as drought and high salinity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide in lab experiments is its relatively low cost and ease of synthesis. This compound has also been shown to have low toxicity, making it a safer alternative to other compounds. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-[2-(4-acetyl-1-piperazinyl)phenyl]-2-(4-chloro-3-methylphenoxy)acetamide. One area of interest is the development of this compound-based drugs for the treatment of pain and inflammation-related disorders. Another area of interest is the use of this compound in agriculture to improve crop yield and resistance to environmental stressors. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.